Cas no 681438-97-1 (N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide)

• Product Name: N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• CAS No: 681438-97-1
• MF: C₂₅H₃₂N₄O₄S₂
• MW: 516.675983428955
• CID: 6382207
• PubChem ID: 4081146
• Update Time: 2023-12-15

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide
• Benzamide, N-(3-cyano-4,5,6,7-tetrahydro-5,5,7,7-tetramethylthieno[2,3-c]pyridin-2-yl)-4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-
• N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• MLS001238082
• AKOS024581812
• 681438-97-1
• N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide
• SMR000805826
• F0539-2151
• Oprea1_187734

• Inchi： 1S/C25H32N4O4S2/c1-15-13-29(14-16(2)33-15)35(31,32)18-9-7-17(8-10-18)22(30)27-23-20(12-26)19-11-24(3,4)28-25(5,6)21(19)34-23/h7-10,15-16,28H,11,13-14H2,1-6H3,(H,27,30)
• InChI Key： ACZWHSMOFIBEHC-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CC(C)(C)NC2(C)C)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 516.18649786g/mol
• Monoisotopic Mass: 516.18649786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.32±0.60(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds